Cas no 61103-09-1 (1,4-Naphthalenedione, 2,3-dichloro-6-methyl-5-phenyl-)

• Product Name: 1,4-Naphthalenedione, 2,3-dichloro-6-methyl-5-phenyl-
• CAS No: 61103-09-1
• MF: C₁₇H₁₀Cl₂O₂
• MW: 317.1661028862
• CID: 491799
• PubChem ID: 12315759
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-dichloro-6-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dichloro-6-methyl-5-phenyl-
• 2,3-dichloro-6-methyl-5-phenylnaphthalene-1,4-dione
• DTXSID10487505
• 61103-09-1

• Inchi： 1S/C17H10Cl2O2/c1-9-7-8-11-13(12(9)10-5-3-2-4-6-10)17(21)15(19)14(18)16(11)20/h2-8H,1H3
• InChI Key： NTNNQMDYFWMBLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2C=CC(C)=C(C3C=CC=CC=3)C=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 316.0059
• Monoisotopic Mass: 316.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14